ethyl (E)-3-chlorobut-2-enoate
Cat. No. B1609302
M. Wt: 148.59 g/mol
InChI Key: NCVQPBQMFVGACR-SNAWJCMRSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[C:1]([CH2:2][C:3](=[O:4])[CH3:5])(=[O:6])[O:7][CH2:8][CH3:9].[CH2:11]([Cl:12])[Cl:13].[OH2:10]>>[C:1]([CH:2]=[C:3]([CH3:5])[Cl:12])(=[O:6])[O:7][CH2:8][CH3:9]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)CC(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOC(=O)C=C(C)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
